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Abstract & Introduction
Benzo[d]isothiazol-6-ylmethanamine (also known as 6-(aminomethyl)-1,2-benzisothiazole) is

a critical heterocyclic building block in medicinal chemistry. The benzo[d]isothiazole scaffold

acts as a bioisostere for indole and benzothiophene, frequently appearing in psychotropic

drugs (e.g., Lurasidone, Ziprasidone) and kinase inhibitors.

The introduction of a primary amine at the C6 position via a methylene bridge provides a

versatile "handle" for further functionalization—enabling amide coupling, reductive amination,

or sulfonylation to expand Sar (Structure-Activity Relationship) libraries.

This application note details a robust, two-step protocol starting from the commercially

accessible 6-bromobenzo[d]isothiazole. Unlike standard reduction methods (e.g., Raney Ni/H

) that risk cleaving the labile S–N bond of the isothiazole ring, this protocol utilizes a
chemoselective Borane-THF reduction to preserve the heterocyclic core.
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Retrosynthetic Analysis
The synthesis is designed to ensure the stability of the isothiazole ring system. The strategy

relies on a Palladium-catalyzed cyanation followed by a hydride reduction under mild

conditions.

Figure 1: Retrosynthetic strategy avoiding S-N bond hydrogenolysis.

Target: Benzo[d]isothiazol-6-ylmethanamine
(Primary Amine)

Intermediate: Benzo[d]isothiazole-6-carbonitrile
(Nitrile)

Chemoselective Reduction
(BH3·THF)

Starting Material: 6-Bromobenzo[d]isothiazole
(Aryl Halide)

Pd-Catalyzed Cyanation
(Zn(CN)2, Pd(PPh3)4)

Click to download full resolution via product page

Detailed Experimental Protocol
Stage 1: Synthesis of Benzo[d]isothiazole-6-carbonitrile
Objective: Install the carbon framework required for the methanamine side chain. Reaction

Type: Rosenmund–von Braun reaction (Pd-catalyzed variant).

Materials:
Substrate: 6-Bromobenzo[d]isothiazole (1.0 eq)

Reagent: Zinc Cyanide (Zn(CN)

) (0.6 eq)
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Catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh

)

) (5 mol%)

Solvent: Anhydrous DMF (N,N-Dimethylformamide)

Atmosphere: Argon or Nitrogen (Strictly oxygen-free)

Procedure:
Setup: In a dry Schlenk flask equipped with a magnetic stir bar, charge 6-

bromobenzo[d]isothiazole (2.14 g, 10 mmol) and Zn(CN)

(0.70 g, 6.0 mmol).

Deoxygenation: Add anhydrous DMF (20 mL). Degas the solution by bubbling Argon through

the liquid for 15 minutes. Critical Step: Oxygen poisons the Pd(0) catalyst.

Catalyst Addition: Add Pd(PPh

)

(580 mg, 0.5 mmol) under a positive stream of Argon. Seal the flask.

Reaction: Heat the mixture to 85°C for 4–6 hours. Monitor by TLC (Eluent: 20%

EtOAc/Hexanes). The starting bromide (Rf ~0.6) should disappear, and a more polar nitrile

spot (Rf ~0.4) should appear.

Workup: Cool to room temperature. Dilute with EtOAc (100 mL) and wash with 2M NH

OH (2 x 50 mL) to remove zinc salts and scavenge palladium. Wash with brine (50 mL).

Purification: Dry organic layer over Na

SO

, concentrate, and purify via flash column chromatography (SiO

, gradient 0-30% EtOAc in Hexanes).
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Expected Yield: 85-92% Appearance: Off-white to pale yellow solid.

Stage 2: Chemoselective Reduction to
Benzo[d]isothiazol-6-ylmethanamine
Objective: Reduce the nitrile to the primary amine without cleaving the isothiazole S–N bond.

Safety Note: The isothiazole ring is sensitive to hydrogenolysis. Avoid catalytic hydrogenation

(Pd/C, H

) or Raney Nickel, as these will cleave the S–N bond to form 2-aminobenzyl thiol derivatives.

Materials:
Substrate: Benzo[d]isothiazole-6-carbonitrile (1.0 eq)

Reagent: Borane-Tetrahydrofuran Complex (BH

[1]·THF), 1.0 M solution (2.5 eq)

Quench: Methanol (MeOH), 1M HCl

Solvent: Anhydrous THF

Procedure:
Setup: Flame-dry a 2-neck round bottom flask and cool under Argon. Add the nitrile (1.60 g,

10 mmol) and dissolve in anhydrous THF (15 mL).

Addition: Cool the solution to 0°C (ice bath). Add BH

·THF (1.0 M, 25 mL, 25 mmol) dropwise via syringe over 20 minutes. Caution: Exothermic
gas evolution.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

Quench (Critical): Cool back to 0°C. Carefully add Methanol (10 mL) dropwise until gas

evolution ceases.

Acid Hydrolysis: Add 1M HCl (15 mL) and stir at 50°C for 1 hour to break the boron-amine

complex.
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Isolation:

Basify the aqueous mixture to pH >10 using 2M NaOH.

Extract with DCM (3 x 50 mL).

Dry combined organics over Na

SO

and concentrate in vacuo.

Salt Formation (Optional for Storage): Dissolve the crude oil in minimal Ethanol and add 4M

HCl in Dioxane. Filter the precipitate to obtain the hydrochloride salt.

Expected Yield: 70-80% Appearance: White solid (as HCl salt).

Analytical Data & Validation
Expected Characterization (HCl Salt)

Technique Signal / Value Interpretation

1H NMR (400 MHz, DMSO-d6) δ 9.15 (s, 1H)
C3-H of Isothiazole ring

(Diagnostic singlet)

δ 8.40 (br s, 3H) NH3+ Ammonium protons

δ 8.15 (d, 1H), 8.05 (s, 1H),

7.60 (d, 1H)
Aromatic protons (C4, C7, C5)

δ 4.15 (s, 2H) CH2 Benzylic methylene

MS (ESI) m/z 165.2 [M+H]+
Consistent with C8H8N2S

(MW 164.23)

TLC Rf ~ 0.1 (10% MeOH/DCM)
High polarity due to primary

amine

Workflow Diagram
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Figure 2: Process Workflow for Synthesis and Validation

Start: 6-Bromobenzo[d]isothiazole

Step 1: Cyanation
Pd(PPh3)4, Zn(CN)2, DMF, 85°C

QC Check: TLC/LCMS
Confirm Nitrile formation

Step 2: Reduction
BH3·THF, 0°C to RT

Pass

Quench & Hydrolysis
MeOH -> HCl (break B-N complex)

Final Product:
Benzo[d]isothiazole-6-ylmethanamine

Click to download full resolution via product page
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Isothiazole Stability: The S–N bond is the weak link. Avoid strong reducing metals (Li, Na) in

ammonia or catalytic hydrogenation with high pressures of H

. Borane (BH

) is an electrophilic reducing agent and is highly chemoselective for the nitrile over the
electron-deficient heterocycle.

Boron Complexation: Amines often form stable complexes with borane byproducts. The

acidic hydrolysis step (Step 2.5) is mandatory to liberate the free amine. If yield is low,

increase the hydrolysis time or temperature.

Alternative Precursor: If Benzo[d]isothiazol-6-ylmethanol (CAS 1785455-18-6) is available,

the amine can be synthesized via a Mesylation -> Azidation -> Staudinger Reduction

sequence. This avoids the use of cyanide but adds a step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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